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Compound of Interest

Compound Name: tert-Butyl benzoate

Cat. No.: B1219572

An In-Depth Technical Guide to tert-Butyl
Benzoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of tert-Butyl benzoate, a versatile
organic compound with significant applications in organic synthesis and as a key building block
in various chemical industries. This document outlines its fundamental chemical and physical
properties, provides detailed experimental protocols for its synthesis, and discusses its primary
applications, particularly its role as a protecting group in the synthesis of complex molecules
relevant to drug development.

Core Chemical Identifiers and Properties

tert-Butyl benzoate is a benzoate ester resulting from the formal condensation of benzoic acid
with tert-butanol.[1] Its bulky tert-butyl group confers specific reactivity and stability, making it a
valuable tool in organic chemistry.
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Property Value Source
CAS Number 774-65-2 [1]
Molecular Formula C11H1402 [1]
Molecular Weight 178.23 g/mol [1]
Appearance Colorless to pale yellow liquid [2]

Odor Pleasant, fruity [2]
Boiling Point 75 °C at 3 Torr

Density 0.9928 g/cm? at 25 °C

Insoluble in water; Soluble in
Solubility organic solvents like ethanol,

ether, and acetone.[2][3]

Applications in Research and Drug Development

The primary role of tert-butyl benzoate and the related tert-butyl ester functionality in the
context of research and drug development is as a protecting group for carboxylic acids. The
tert-butyl group can be selectively installed to mask the reactivity of a carboxylic acid while
other chemical transformations are carried out on the molecule. Its stability under various
conditions and subsequent clean removal under acidic conditions make it a valuable tool in
multi-step organic synthesis.

Furthermore, tert-butyl benzoate serves as a key intermediate in the synthesis of other
important chemical entities. For instance, it is a precursor in the production of certain UV
absorbers. It is also utilized as a solvent in various chemical reactions due to its non-polar
nature and moderate boiling point.[2]

Experimental Protocols
Synthesis of tert-Butyl Benzoate

A common method for the synthesis of tert-butyl benzoate involves the esterification of
benzoic acid with tert-butanol. The following protocol is a representative example:
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Materials:

e tert-Butanol (0.74 g)

Benzoic acid (1.22 g)

2,2'-Dibenzothiazolyl disulfide (3.32 g)

Triphenylphosphine (2.62 g)

Methylene chloride (70 ml)

Procedure:

In a reaction vessel, combine tert-butanol, benzoic acid, 2,2'-dibenzothiazolyl disulfide, and
50 ml of methylene chloride.

o While stirring the mixture at room temperature, add a solution of triphenylphosphine in 20 ml
of methylene chloride dropwise.

o Continue stirring the reaction mixture at room temperature for an additional 5 hours after the
addition is complete.

o The reaction mixture is then subjected to a standard work-up procedure to isolate the
product.

o The final product, tert-butyl benzoate, can be purified by distillation, with a boiling point of
75°C at 3 mmHg.[4]

Diagrams and Workflows
Synthesis Workflow

The following diagram illustrates a generalized workflow for the synthesis of tert-butyl
benzoate via the esterification of benzoic acid and tert-butanol.
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Synthesis Workflow of tert-Butyl Benzoate
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Caption: A schematic overview of the synthesis of tert-butyl benzoate.

While tert-butyl benzoate itself is not directly implicated in specific biological signaling
pathways, its role as a synthetic intermediate and protecting group is crucial for the
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construction of complex, biologically active molecules. The methodologies and data presented
in this guide are intended to support researchers and professionals in the effective application
of tert-butyl benzoate in their scientific endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1219572#tert-butyl-benzoate-cas-number-and-
molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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